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Compound of Interest

Compound Name: Oxolane;trideuterioborane

Cat. No.: B15088768

For Researchers, Scientists, and Drug Development Professionals

Borane-tetrahydrofuran (borane-THF) is a versatile and widely used reagent in organic
synthesis, prized for its ability to perform a variety of chemical transformations, including
reductions and hydroborations. However, its utility is matched by its significant hazardous
properties, necessitating a thorough understanding and strict adherence to safety protocols.
This technical guide provides a comprehensive overview of the material safety data for borane-
THF solutions, with a focus on quantitative data, safe handling procedures, and emergency
response.

Core Safety & Physical Data

Borane-THF solutions are typically 1M concentrations of borane in tetrahydrofuran. The
hazardous nature of this reagent is a composite of the properties of both borane and the THF
solvent. It is a highly flammable liquid and vapor that reacts violently with water and other protic
solvents, releasing flammable hydrogen gas which can ignite spontaneously.[1] Furthermore,
the THF solvent can form explosive peroxides upon exposure to air, especially after prolonged
storage.[1]

Physical and Chemical Properties
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A summary of the key physical and chemical properties of a typical 1M borane-THF solution is
presented below. This data is essential for the design of safe experimental setups and for
understanding the behavior of the reagent under various conditions.

Property Value Source(s)

Appearance Clear, colorless liquid [2]

Acrid, similar to
Odor ] [314]
tetrahydrofuran and diborane

Density (at 25°C) 0.876 g/mL [5]
Flash Point (Closed Cup) -17°C to -22°C (1°F to -7.6°F) [2][5]
Boiling Point ~66°C (151°F) (for THF) [5]
Autoignition Temperature 103°C/217.4°F [6]

) S Lower: ~2 vol %, Upper: 13 vol
Explosion Limits in Air (THF) [6]
%

Toxicological Data and Exposure Limits

Exposure to borane-THF can occur via inhalation, ingestion, or skin/eye contact. The solution
and its vapors are irritating to the respiratory tract, skin, and eyes.[2] Inhalation of high
concentrations of THF vapors can lead to central nervous system effects, including nausea,
dizziness, and headache.[2][3]
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Parameter Value Species Source(s)
Oral LD50 (THF) 1650 mg/kg Rat [2]
) 21000 ppm (3-hour
Inhalation LC50 (THF) Rat [2]
exposure)

ACGIH TLV-TWA

50 ppm N/A 1
(TH) pp [1]
ACGIH TLV-STEL

100 ppm N/A [1]
(THF)
OSHAPEL-TWA 200 ppm (590 mg/m3)  NJ/A 3]

m mg/m
(THF) PP g
OSHA PEL-TWA
) 0.1 ppm (0.1 mg/m?3) N/A [3]

(Diborane)
ACGIH TLV-TWA

0.1 ppm N/A [3]

(Diborane)

Experimental Protocols and Safe Handling

Strict adherence to established protocols is critical when working with borane-THF to mitigate
the inherent risks. The following sections detail essential procedures for handling, storage, and
emergency situations.

Standard Handling and Storage Protocol

All manipulations of borane-THF should be conducted in a well-ventilated fume hood, away
from ignition sources.[7] The reagent is air and moisture-sensitive and should be handled under
an inert atmosphere of dry nitrogen or argon.[7]

Storage:
» Store in a tightly sealed, properly labeled container.[7]

» Refrigerate at temperatures between 2°C and 8°C to minimize decomposition.
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» Store in a designated flammables cabinet, away from incompatible materials.[7]

o Periodically test for the presence of peroxides, especially if the container has been opened.

[8]
Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles and a face shield are mandatory.[1]

o Skin Protection: A flame-retardant lab coat and appropriate chemical-resistant gloves (e.g.,
butyl rubber or Teflon) are required.[1]

o Respiratory Protection: For situations with a potential for vapor inhalation, a NIOSH-
approved self-contained breathing apparatus (SCBA) should be used.[7]

Workflow for Safe Handling of Borane-THF

Preparation Handling.
l Review MSDS and SOPs }—»l Don Appropriate PPE l Work in Fume Hood under Inert Gas }—»l Ground and Bond Equipment }—»l Dispense Reagent with Non-Sparking Tools Quench Excess Reagent —3 Dispose of

Click to download full resolution via product page

Caption: Workflow for the safe handling of borane-THF solutions.

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial to minimize harm.
Spill Response:
e Evacuate: Immediately evacuate the area and alert others.[1]

e Ventilate: Ensure the area is well-ventilated.[1]
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» Contain: For small spills, cover with a dry, inert absorbent material such as sand or
vermiculite.[2] Do not use combustible materials.

o Collect: Using non-sparking tools, carefully collect the absorbed material into a container for
disposal.[2]

» Decontaminate: Decontaminate the spill area thoroughly.
Fire Response:

o Extinguishing Media: Use dry chemical powder, carbon dioxide, or sand. DO NOT USE
WATER, FOAM, OR HALOGENATED AGENTS.[7]

o Firefighter Precautions: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[7]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[8]

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek medical attention.[8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Seek immediate medical attention.[8]

 Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[8]

Emergency Response Logic
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Caption: Logical flow for emergency response to incidents involving borane-THF.

Quenching and Disposal Protocol
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Unused or excess borane-THF must be carefully quenched before disposal. This process
generates hydrogen gas and should be performed in a fume hood with no nearby ignition
sources.

Recommended Quenching Procedure:
e Cool the borane-THF solution in an ice bath.

» Slowly and carefully add a protic solvent, such as methanol or isopropanol, dropwise with
stirring.[9] Be prepared for vigorous gas evolution.

« Continue adding the protic solvent until the gas evolution ceases.

e The resulting solution can then be neutralized and disposed of in accordance with local
regulations.

Waste Disposal:

o All waste materials, including quenched solutions and contaminated absorbents, must be
disposed of as hazardous waste.

» Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

Conclusion

Borane-tetrahydrofuran is an indispensable reagent for many chemical transformations, but its
safe use is paramount. A comprehensive understanding of its physical, chemical, and
toxicological properties, coupled with strict adherence to established handling, storage, and
emergency procedures, is essential for the protection of researchers and the environment. By
implementing the guidelines outlined in this technical guide, scientific professionals can
confidently and safely harness the synthetic power of borane-THF.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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